3,4-dichloro-N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3,4-dichloro-N-(5-pyridin-3-yl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C14H8Cl2N4OS/c15-10-4-3-8(6-11(10)16)12(21)18-14-20-19-13(22-14)9-2-1-5-17-7-9/h1-7H,(H,18,20,21)
• InChI Key: WVCIAUIINXJBKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN=C(S2)NC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C14H8Cl2N4OS
• Molecular Weight: 351.2 g/mol

Description

3,4-dichloro-N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic compound that contains both sulfur and nitrogen atoms in its structure.

Mechanism of Action

The mechanism of action of 3,4-dichloro-N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression. By inhibiting CDK activity, this compound can prevent cancer cells from dividing and growing.
Biochemical and Physiological Effects:
In addition to its potential anticancer and antimicrobial effects, this compound has also been shown to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes involved in inflammation, suggesting that it may have potential as an anti-inflammatory agent. Additionally, this compound has also been shown to affect the levels of certain neurotransmitters in the brain, suggesting that it may have potential as a treatment for neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dichloro-N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is its potential as a broad-spectrum antimicrobial and anticancer agent. Additionally, this compound has been shown to have low toxicity in animal studies, suggesting that it may be a safe and effective treatment option. However, one limitation of using this compound in lab experiments is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 3,4-dichloro-N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide. One potential area of research is the development of more efficient synthesis methods for this compound, which could make it more accessible for use in lab experiments. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Finally, there is a need for more studies to determine the safety and efficacy of this compound in animal models and humans.

Scientific Research Applications

3,4-dichloro-N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide has been studied extensively for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has also shown potential as an antimicrobial agent, with activity against both gram-positive and gram-negative bacteria.